Cas no 1599332-11-2 (1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1599332-11-2
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 6245788
• PubChem ID: 70973424
• Update Time: 2025-06-20

1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• SCHEMBL13710887
• EN300-1939056
• 1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethanol
• OBSAHGDHBASLPU-UHFFFAOYSA-N
• 1599332-11-2

• Inchi： 1S/C8H5ClF4O/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3,7,14H
• InChI Key： OBSAHGDHBASLPU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C(F)(F)F)O)F

Computed Properties

• Exact Mass: 227.9965051g/mol
• Monoisotopic Mass: 227.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol

Chemical Profile of 1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1599332-11-2)

1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 1599332-11-2, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both chloro and fluoro substituents on a phenyl ring, combined with a trifluoromethyl group on an ethyl alcohol backbone. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The 3-chloro-5-fluorophenyl moiety is particularly noteworthy due to its ability to influence the electronic properties and metabolic stability of the molecule. The chloro group introduces electrophilic characteristics, while the fluoro atom enhances lipophilicity and metabolic resistance. These attributes are often leveraged in the design of bioactive molecules to improve pharmacokinetic profiles. In recent years, there has been a growing interest in fluorinated compounds due to their favorable interactions with biological targets and their potential to extend half-lives in vivo.

The trifluoromethyl group at the C2 position of the ethyl alcohol chain further contributes to the compound's unique properties. This group is known to increase binding affinity by improving hydrophobic interactions with protein targets. Moreover, trifluoromethyl groups can enhance metabolic stability by resisting oxidative degradation pathways. Such features are highly valued in medicinal chemistry, where small modifications can lead to significant improvements in drug efficacy and safety.

Recent studies have highlighted the utility of 1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol as a building block in the synthesis of novel therapeutic agents. Researchers have demonstrated its incorporation into various scaffolds, including kinase inhibitors and antiviral compounds. The combination of chloro and fluoro substituents on the phenyl ring provides a versatile platform for further functionalization, allowing chemists to tailor properties such as solubility, bioavailability, and target specificity.

In particular, the fluorinated aromatic system has been extensively studied for its role in modulating receptor binding. Fluoro groups can alter electronic distributions at critical sites within a molecule, leading to enhanced interactions with biological targets. This principle has been applied in the development of next-generation antiviral drugs, where fluorinated analogs have shown improved potency against viral proteases and polymerases. The 3-chloro-5-fluorophenyl core exemplifies this trend, offering a scaffold that can be modified for diverse therapeutic applications.

The alcohol functional group at the end of the molecule also plays a crucial role in its chemical behavior. The hydroxyl group can participate in hydrogen bonding interactions, which are essential for binding to biological targets such as enzymes and receptors. Additionally, this group can serve as a point for further derivatization, allowing for the creation of more complex molecules with tailored properties. For instance, etherification or esterification of the alcohol moiety can modify solubility and metabolic pathways.

From a synthetic perspective, 1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol represents an interesting intermediate for exploring new synthetic strategies. The presence of multiple reactive sites—chloro and fluoro substituents on the aromatic ring and an alcohol group—provides opportunities for cross-coupling reactions, nucleophilic substitutions, and other transformations commonly employed in drug discovery. Advances in flow chemistry and catalytic methods have further enhanced the accessibility of such compounds, enabling rapid exploration of their chemical space.

The compound's relevance is underscored by its inclusion in several high-throughput screening campaigns aimed at identifying novel bioactive molecules. Its structural motifs are reminiscent of known pharmacophores found in approved drugs, suggesting potential therapeutic applications across multiple disease areas. While specific applications may still be under investigation, preliminary data indicate promise in areas such as oncology and infectious diseases.

Looking ahead, continued research into 1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol and its derivatives holds promise for uncovering new mechanisms of action and improving existing therapeutic strategies. The integration of computational modeling with experimental validation will be key to optimizing these molecules for clinical use. As computational methods advance, virtual screening approaches can accelerate the identification of promising candidates from large libraries like this one.

In summary,1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1599332-11-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—combining chloro and fluoro substituents with a trifluoromethyl group—make it an attractive scaffold for drug development efforts aimed at addressing unmet medical needs.